Cas no 1212199-32-0 (methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate)

Methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate is a chiral pyrrolidine derivative with a stereochemically defined structure, making it valuable for asymmetric synthesis and pharmaceutical applications. The (2R,3S) configuration ensures high enantiopurity, which is critical for achieving desired biological activity or selectivity in drug development. The oxalate salt form enhances stability and solubility, facilitating handling and formulation. This compound serves as a versatile intermediate in medicinal chemistry, particularly for designing receptor-targeted molecules due to its rigid pyrrolidine scaffold and aromatic substitution. Its well-defined stereochemistry and functional group compatibility make it suitable for further derivatization in complex synthetic pathways.
methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate structure
1212199-32-0 structure
Product Name:methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate
CAS No:1212199-32-0
MF:C15H19NO6
MW:309.31446480751
CID:5216080
Update Time:2025-10-31

methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate Chemical and Physical Properties

Names and Identifiers

    • methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate
    • (2R,3S)-Methyl 2-(o-tolyl)pyrrolidine-3-carboxylate oxalate
    • methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate;oxalic acid
    • Methyl (2R,3S)-2-(o-tolyl)pyrrolidine-3-carboxylate oxalate
    • Methyl (2S,3R)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate
    • MBOADBYYPBEUMF-FXMYHANSSA-N
    • methyl (2{S},3{R})-2-(2-methylphenyl)pyrrolidine-3-carboxylate
    • Inchi: 1S/C13H17NO2.C2H2O4/c1-9-5-3-4-6-10(9)12-11(7-8-14-12)13(15)16-2;3-1(4)2(5)6/h3-6,11-12,14H,7-8H2,1-2H3;(H,3,4)(H,5,6)/t11-,12-;/m0./s1
    • InChI Key: MBOADBYYPBEUMF-FXMYHANSSA-N
    • SMILES: O(C)C([C@H]1CCN[C@H]1C1C=CC=CC=1C)=O.OC(C(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Topological Polar Surface Area: 113

methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1409355-500mg
Methyl (2R,3S)-2-(o-tolyl)pyrrolidine-3-carboxylate oxalate
1212199-32-0 98%
500mg
¥10000.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1409355-1g
Methyl (2R,3S)-2-(o-tolyl)pyrrolidine-3-carboxylate oxalate
1212199-32-0 98%
1g
¥12503.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1409355-2g
Methyl (2R,3S)-2-(o-tolyl)pyrrolidine-3-carboxylate oxalate
1212199-32-0 98%
2g
¥17600.00 2024-08-09

methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate Related Literature

Additional information on methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate

Comprehensive Overview of Methyl (2R,3S)-2-(2-Methylphenyl)Pyrrolidine-3-Carboxylate Oxalate (CAS No. 1212199-32-0)

The compound methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate (CAS No. 1212199-32-0) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate is its stereospecificity, which plays a critical role in its biological activity. The (2R,3S) configuration ensures high selectivity in binding to target proteins, making it a preferred choice for asymmetric synthesis and chiral resolution studies. Recent trends in pharmaceutical research highlight the growing demand for enantiomerically pure compounds, and this molecule fits perfectly into this niche.

From a synthetic perspective, the oxalate salt form of this compound enhances its stability and solubility, which are crucial for formulation development and preclinical testing. The presence of the methyl ester group also allows for further derivatization, enabling chemists to explore a wide range of modifications for optimizing pharmacokinetic properties. This flexibility has led to its inclusion in several high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

In the context of green chemistry and sustainable synthesis, methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate has garnered attention for its potential to reduce waste and improve atom economy. Researchers are exploring catalytic methods to produce this compound efficiently, aligning with the global push toward environmentally friendly manufacturing processes. This aligns with the increasing number of searches for "sustainable chiral synthesis" and "green pharmaceutical intermediates" in academic and industrial databases.

Another area of interest is the compound's role in neuropharmacology. Preliminary studies suggest that pyrrolidine derivatives like this one may interact with neurotransmitter receptors, offering avenues for treating neurological disorders. Given the rising prevalence of conditions such as Alzheimer's disease and Parkinson's disease, the search for novel CNS-active compounds has intensified, making methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate a subject of active investigation.

Quality control and analytical characterization are also critical aspects of working with this compound. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and stereochemical integrity. These methods are frequently searched by quality assurance professionals and researchers looking for "chiral purity analysis" or "stereoisomer quantification" protocols.

In summary, methyl (2R,3S)-2-(2-methylphenyl)pyrrolidine-3-carboxylate oxalate (CAS No. 1212199-32-0) represents a versatile and promising compound in modern chemistry and drug development. Its applications span from asymmetric catalysis to neurological research, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the demand for enantioselective synthesis and targeted therapeutics continues to grow, this compound is poised to remain a focal point of innovation.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.